6-methyl-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-ol

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
• InChI: InChI=1S/C12H16O/c1-9-5-4-7-10-6-2-3-8-11(10)12(9)13/h2-3,6,8-9,12-13H,4-5,7H2,1H3
• InChI Key: MXLIJTONSHGLJD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC2=CC=CC=C2C1O

Description

6-methyl-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-ol is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-methyl-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one (24.93 g, 143.1 mmol) in methanol (150 ml) was added sodium borohydride (5.41 g, 143 mmol) by small portions under ice-cooling and the mixture was stirred at room temperature for 1 hr. The solvent of the reaction solution was evaporated under reduced pressure, water was added, and the mixture was extracted twice with ethyl acetate. The collected organic layer was dried over anhydrous magnesium sulfate and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate=2/1) to give the objective substance.